6-((4-(4-chlorophenyl)-5-((2-(indolin-1-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[4-(4-chlorophenyl)-5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C23H19ClN6O3S/c24-15-5-7-17(8-6-15)30-19(11-16-12-20(31)26-22(33)25-16)27-28-23(30)34-13-21(32)29-10-9-14-3-1-2-4-18(14)29/h1-8,12H,9-11,13H2,(H2,25,26,31,33)
• InChI Key: ODMAEQJTEHKXRS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CSC3=NN=C(N3C4=CC=C(C=C4)Cl)CC5=CC(=O)NC(=O)N5
• Molecular Formula: C23H19ClN6O3S
• Molecular Weight: 495.0 g/mol

Description

6-((4-(4-chlorophenyl)-5-((2-(indolin-1-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C23H19ClN6O3S and its molecular weight is 494.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research on compounds with similar structures focuses on the synthesis of novel heterocyclic derivatives, which are of interest due to their potential pharmacological activities. For instance, the synthesis of indeno[2',1':5,6] pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidines through reactions involving chlorophenyl and thioxo-dihydropyrimidine derivatives highlights the chemical versatility and potential for generating bioactive molecules (Hassan, 2006).

Antimicrobial Activity

Compounds with structural motifs similar to the queried compound have been evaluated for their antimicrobial properties. For example, the synthesis and antimicrobial evaluation of spiro compounds containing 1,2,4-triazole and isatin indicate the potential for discovering new antimicrobial agents through the exploration of these chemical frameworks (Modi, Jani, & Patel, 2011).

Lipase and α-Glucosidase Inhibition

The investigation into the synthesis of novel heterocyclic compounds derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide for their lipase and α-glucosidase inhibition showcases the potential therapeutic applications of such molecules in treating diseases related to these enzymes (Bekircan, Ülker, & Menteşe, 2015).

Novel Synthesis Approaches

Research also extends to developing new methods for synthesizing heterocyclic systems, such as the one-pot, three-component synthesis of pyrido[2,3-d]pyrimidinones using aluminate sulfonic acid nanocatalyst under grinding technique, demonstrating innovative approaches to chemical synthesis (Abdelrazek et al., 2019).